N-(2-(4-(dimethylamino)phenyl)-2-(4-methylpiperazin-1-yl)ethyl)furan-2-carboxamide

• IUPAC Name: N-[2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl]furan-2-carboxamide
• InChI: InChI=1S/C20H28N4O2/c1-22(2)17-8-6-16(7-9-17)18(24-12-10-23(3)11-13-24)15-21-20(25)19-5-4-14-26-19/h4-9,14,18H,10-13,15H2,1-3H3,(H,21,25)
• InChI Key: BIKMJDHVVIHRGA-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CNC(=O)C2=CC=CO2)C3=CC=C(C=C3)N(C)C
• Molecular Formula: C20H28N4O2
• Molecular Weight: 356.5 g/mol

Description

N-(2-(4-(dimethylamino)phenyl)-2-(4-methylpiperazin-1-yl)ethyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C20H28N4O2 and its molecular weight is 356.47. The purity is usually 95%.
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Scientific Research Applications

PET Imaging of Microglia

One significant application involves the development of PET radiotracers specific for CSF1R, a microglia-specific marker. The compound has been utilized in the synthesis of [11C]CPPC, a positron-emitting, high-affinity ligand for imaging reactive microglia, disease-associated microglia, and neuroinflammation in vivo. This is crucial for studying neuropsychiatric disorders, including Alzheimer’s disease and Parkinson’s disease, as well as monitoring neuroinflammatory effects of immunotherapy for malignancies. The specific targeting of CSF1R with such compounds opens new avenues for therapeutic development and the noninvasive monitoring of neuroinflammation (Horti et al., 2019).

Synthesis of Heterocycles

The compound has also played a role in the synthesis of novel classes of compounds, such as ethyl 4-oxo-4H-furo[3,2-c]pyran-6-yl carbonate and derivatives. These synthetic endeavors aim at creating heterocycles with potential biological activities, showcasing the versatility of the compound in contributing to the development of new chemical entities with possible therapeutic applications (Ergun et al., 2014).

Anticancer Activity

Moreover, derivatives of the compound have been synthesized and evaluated for their anticancer activities. Specific derivatives have demonstrated remarkable activity against melanoma MALME-3 M cell lines, indicating the potential of these compounds in cancer therapy. This underscores the importance of structural modification of the compound to enhance its bioactivity and develop effective anticancer agents (Sa̧czewski et al., 2006).

Antiprotozoal Agents

The compound has been used to synthesize dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines, showing strong DNA affinities and significant in vitro and in vivo activities against Trypanosoma brucei rhodesiense and Plasmodium falciparum. This highlights its role in the development of new antiprotozoal agents with potent activity and good oral bioavailability (Ismail et al., 2004).

Antidepressant Activity

In the quest for new antidepressants, derivatives acting as 5-HT3 receptor antagonists have been designed, synthesized, and pharmacologically evaluated, with some showing promising anti-depressant-like activity. This indicates the potential of the compound's derivatives in contributing to the treatment of depressive disorders (Mahesh et al., 2011).